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Compound of Interest

Compound Name: Isoamyl angelate

Cat. No.: B085175 Get Quote

For Researchers, Scientists, and Drug Development Professionals: An objective guide to the

performance of key chamomile esters in fragrance applications, supported by experimental

data and detailed methodologies.

Isoamyl angelate, a primary constituent of Roman chamomile oil, is prized in perfumery for its

distinctive sweet, fruity, and slightly herbaceous aroma. However, a comprehensive evaluation

of its performance against other naturally present chamomile esters is crucial for nuanced

fragrance formulation and development. This guide provides a comparative analysis of isoamyl
angelate and its key alternatives, focusing on critical performance metrics such as odor profile,

and available physicochemical data relevant to volatility.

Comparative Performance of Chamomile Esters
While direct, side-by-side quantitative data for odor threshold and substantivity of all chamomile

esters is not readily available in a single comprehensive study, the following table summarizes

their known scent profiles and relevant physical properties. The data has been compiled from

various sources to facilitate a comparative understanding.
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Ester
Chemical
Formula

Molecular
Weight (
g/mol )

Boiling
Point (°C)

Vapor
Pressure
(mmHg @
25°C)

Odor Profile

Isoamyl

Angelate
C10H18O2 170.25 202-209 0.206 (est.)

Floral, fruity,

chamomile,

warm-

herbaceous,

wine-like,

ethereal,

fresh.[1]

Isobutyl

Angelate
C9H16O2 156.22 ~185-187 Not available

Fruity,

herbaceous

with a strong

Roman

chamomile

connotation.

[2][3]

2-Methylbutyl

Isobutyrate
C9H18O2 158.24 ~165-167 Not available

Fruity,

chamomile.

Propyl Tiglate C8H14O2 142.20 ~158-160 Not available
Herbaceous,

fruity.

Isoamyl

Butyrate
C9H18O2 158.24 171-172 Not available

Sweet, fruity,

banana-like.

[4]

Note: Estimated values are indicated with "(est.)". The absence of data ("Not available")

highlights areas for further experimental investigation.

Roman chamomile essential oil's main components are esters of angelic and tiglic acids, which

account for approximately 85% of its content.[5] These esters, including isoamyl angelate and

isobutyl angelate, are responsible for the characteristic warm, sweet, and fruity notes of

chamomile tea.[5] Isoamyl angelate and isobutyl angelate have been identified as major

active constituents in Roman chamomile essential oil.[6][7]
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Experimental Protocols
To ensure objective and reproducible evaluation of fragrance performance, standardized

experimental protocols are essential. The following methodologies are fundamental in the

assessment of odor threshold, substantivity, and volatility.

Determination of Odor Detection Threshold
The odor detection threshold is the lowest concentration of a substance that can be detected

by the human sense of smell.

Methodology: Triangle Odor Bag Method

This method is widely used for determining the detection thresholds of odorous substances.

Sample Preparation: A stock solution of the ester is prepared in an odorless solvent (e.g.,

diethyl phthalate or ethanol). A series of dilutions are then created.

Odor Bag Presentation: Three odor bags are presented to a panel of trained sensory

assessors. Two bags contain only the odorless air, and one contains the diluted odorant at a

specific concentration.

Panelist Evaluation: Panelists are instructed to smell all three bags and identify the one that

is different.

Ascending Concentration Series: The test begins with a very low concentration that is not

expected to be detected. The concentration is gradually increased in subsequent rounds.

Threshold Determination: The threshold is defined as the concentration at which all panel

members can correctly identify the odor-containing bag.[1][8][9] The panel should consist of

screened and trained individuals to ensure sensitivity and consistency.[9]

Workflow for Odor Threshold Determination
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Sample Preparation

Sensory Evaluation

Data Analysis

Prepare stock solution of ester in odorless solvent

Create a series of dilutions

Present three odor bags to panelist (2 blank, 1 sample)

Panelist identifies the different bag

Repeat with ascending concentrations

Record concentration at which panelist correctly identifies the sample

Calculate geometric mean for the panel

Determine Odor Threshold
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Caption: Workflow for determining odor detection threshold.

Evaluation of Substantivity (Tenacity)
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Substantivity, or tenacity, refers to the ability of a fragrance to last over time on a given

substrate (e.g., skin, fabric, or a smelling strip).

Methodology: Sensory Evaluation Over Time

Substrate Application: A standardized amount of the fragrance material, diluted in a suitable

solvent, is applied to a smelling strip (blotter) or another chosen substrate.

Initial Intensity Rating: Immediately after application, a trained sensory panel evaluates the

odor intensity using a labeled magnitude scale (LMS) or a similar rating system.[10]

Timed Evaluations: The smelling strips are placed in a controlled environment (constant

temperature and humidity). Panelists re-evaluate the odor intensity at predetermined time

intervals (e.g., 1, 2, 4, 8, 24 hours).

Data Analysis: The decline in odor intensity over time is plotted to create a substantivity

curve. The time it takes for the odor to become barely detectable is recorded as the tenacity

value. To avoid olfactory fatigue, the number of samples evaluated in a single session should

be limited, and breaks should be provided.[11]

Logical Flow for Substantivity Evaluation
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Caption: Logical flow for evaluating fragrance substantivity.

Analysis of Volatility
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Volatility refers to the tendency of a substance to vaporize. In perfumery, it determines the

evaporation rate and the transition between top, middle, and base notes.

Methodology: Headspace Gas Chromatography-Mass Spectrometry (GC-MS)

Sample Preparation: A precise amount of the ester is placed in a sealed vial.

Equilibration: The vial is heated to a specific temperature for a set period, allowing the

volatile compounds to equilibrate in the headspace (the gas phase above the sample).

Headspace Sampling: A sample of the vapor from the headspace is automatically injected

into the GC-MS system.

Gas Chromatography (GC): The volatile compounds are separated based on their boiling

points and interaction with the stationary phase of the GC column.

Mass Spectrometry (MS): The separated compounds are ionized and fragmented, and the

resulting mass spectrum provides a unique fingerprint for identification by comparing it to a

spectral library.[12][13] The retention time in the GC column provides information on the

relative volatility of the different esters.

Conclusion
Isoamyl angelate is a cornerstone of chamomile-inspired fragrances, offering a complex and

desirable scent profile. However, for the discerning perfumer and product developer,

understanding the nuanced differences between isoamyl angelate and other chamomile

esters is paramount. While a complete quantitative dataset for direct comparison remains an

area for future research, the existing information on their scent profiles and the application of

the standardized experimental protocols outlined in this guide can empower researchers to

make more informed decisions in fragrance formulation. The strategic selection and

combination of these esters, based on their individual performance characteristics, will

undoubtedly lead to the creation of more sophisticated and enduring chamomile fragrances.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.tandfonline.com/doi/pdf/10.1080/00022470.1969.10466465
https://www.mdpi.com/1420-3049/30/24/4741
https://scentjourner.com/blogs/perfume-know-how/the-essential-role-of-esters-in-the-fragrance-industry-the-makings-of-a-sweet-floral-symphony
https://pubchem.ncbi.nlm.nih.gov/compound/Isoamyl-Alcohol
http://www.leffingwell.com/odorback.htm
https://www.researchgate.net/publication/318258155_Identification_of_isobutyl_angelate_isoamyl_angelate_and_2-methylbutyl_isobutyrate_as_active_constituents_in_Roman_chamomile_essential_oil_that_promotes_mouse_ambulation
https://www.thegoodscentscompany.com/data/rw1044991.html
https://www.semanticscholar.org/paper/Odor-Threshold-Determinations-of-53-Odorant-Leonardos-Kendall/b565aa6a4f0b2f8f3ab8fd0aa81d3cbba630bf01
https://www.semanticscholar.org/paper/Odor-Threshold-Determinations-of-53-Odorant-Leonardos-Kendall/b565aa6a4f0b2f8f3ab8fd0aa81d3cbba630bf01
https://www.env.go.jp/en/air/odor/measure/02_3_2.pdf
https://www.researchgate.net/publication/229893014_Sensory_approach_to_measure_fragrance_intensity_on_the_skin
https://sense-lab.co.uk/fragrance-testing-five-top-tips/
https://www.alwsci.com/news/fragrance-and-flavor-component-analysis-techn-81658488.html
https://www.alwsci.com/news/fragrance-and-flavor-component-analysis-techn-81658488.html
https://gcms.cz/labrulez-bucket-strapi-h3hsga3/22b7a90536a842dda44784cfb427dc68/APP_011482_01_CharacterizationofPerfumeFragrances.pdf
https://www.benchchem.com/product/b085175#isoamyl-angelate-performance-in-perfumery-against-other-chamomile-esters
https://www.benchchem.com/product/b085175#isoamyl-angelate-performance-in-perfumery-against-other-chamomile-esters
https://www.benchchem.com/product/b085175#isoamyl-angelate-performance-in-perfumery-against-other-chamomile-esters
https://www.benchchem.com/product/b085175#isoamyl-angelate-performance-in-perfumery-against-other-chamomile-esters
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b085175?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

